Cas no 916792-63-7 (6-Methoxycarbonylindole-2-Carboxylic Acid Ethyl Ester)

• Product Name: 6-Methoxycarbonylindole-2-Carboxylic Acid Ethyl Ester
• CAS No: 916792-63-7
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD03095266
• CID: 93224
• PubChem ID: 44754920
• Update Time: 2025-04-18

6-Methoxycarbonylindole-2-Carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-ethyl 6-methyl-2,6dicarboxylate 1H-indole
• 2-ethyl 6-methyl ester 1H-Indole-2,6-dicarboxylic acid
• 2-O-ethyl 6-O-methyl 1H-indole-2,6-dicarboxylate
• INDOLE-2,6-DICARBOXYLIC ACID-2-ETHYL ESTER-6-METHYL ESTER
• 2-ethyl6-methyl-2,6dicarboxylate1H-indole
• 916792-63-7
• MFCD03095266
• 6-METHOXYCARBONYLINDOLE-2-CARBOXYLIC ACID ETHYL ESTER
• 2-ethyl 6-methyl 1H-indole-2,6-dicarboxylate
• 2-Ethyl 6-Methyl-2,6-Dicarboxylate 1H-indole
• DTXSID90660591
• 2-ethyl6-methyl1H-indole-2,6-dicarboxylate
• AKOS015898348
• AS-32984
• FT-0730510
• A847115
• J-521531
• Indole-2,6-dicarboxylic acid 2-ethyl ester 6-methyl ester
• 6-Methoxycarbonylindole-2-Carboxylic Acid Ethyl Ester

• MDL： MFCD03095266
• Inchi： 1S/C13H13NO4/c1-3-18-13(16)11-6-8-4-5-9(12(15)17-2)7-10(8)14-11/h4-7,14H,3H2,1-2H3
• InChI Key： ORMUDDGEORTWGD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=CC(C(=O)OC)=CC=2N1)=O

Computed Properties

• Exact Mass: 247.084
• Monoisotopic Mass: 247.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.4A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 409.8±25.0 °C at 760 mmHg
• Flash Point: 201.7±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Methoxycarbonylindole-2-Carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)